3-Chloro-5-(2,3-dichlorophenyl)phenol

• IUPAC Name: 3-chloro-5-(2,3-dichlorophenyl)phenol
• InChI: InChI=1S/C12H7Cl3O/c13-8-4-7(5-9(16)6-8)10-2-1-3-11(14)12(10)15/h1-6,16H
• InChI Key: KNBRVCZBIZKAQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C12H7Cl3O
• DSSTOX Substance ID: DTXSID90686094
• Molecular Weight: 273.5 g/mol
• CAS No.: 666747-73-5

Description

3-Chloro-5-(2,3-dichlorophenyl)phenol is a halogenated phenolic compound characterized by a central phenol ring substituted with a chlorine atom at the 3-position and a 2,3-dichlorophenyl group at the 5-position. The presence of multiple chlorine atoms likely increases its metabolic stability and binding affinity to biological targets, such as enzymes or microbial membranes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-(2,3-dichlorophenyl)phenol typically involves the chlorination of phenol derivatives. One common method is the direct chlorination of 2,3-dichlorophenol using chlorine gas in the presence of a catalyst such as ferric chloride. The reaction is carried out under controlled temperature and pressure conditions to ensure selective chlorination at the desired positions on the phenol ring.

Industrial Production Methods

In industrial settings, the production of 3-Chloro-5-(2,3-dichlorophenyl)phenol can be achieved through large-scale chlorination processes. These processes often utilize continuous flow reactors to maintain consistent reaction conditions and high yields. The use of advanced catalysts and optimized reaction parameters helps in achieving efficient production with minimal by-products.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(2,3-dichlorophenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones and other oxidation products.

Reduction: Reduction reactions can convert the compound into less chlorinated phenols.

Substitution: Nucleophilic substitution reactions can replace chlorine atoms with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like sodium hydroxide and other nucleophiles are employed under basic conditions.

Major Products Formed

Oxidation: Formation of chlorinated quinones.

Reduction: Formation of less chlorinated phenols.

Substitution: Formation of phenol derivatives with different functional groups.

Scientific Research Applications

3-Chloro-5-(2,3-dichlorophenyl)phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex chemical compounds.

Biology: Studied for its potential effects on biological systems and its role as a biocide.

Medicine: Investigated for its antimicrobial properties and potential use in disinfectants.

Industry: Utilized in the production of pesticides, herbicides, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Chloro-5-(2,3-dichlorophenyl)phenol involves its interaction with cellular components. The compound can disrupt cellular membranes and interfere with enzyme activity, leading to cell death. Its molecular targets include enzymes involved in cellular respiration and membrane integrity. The pathways affected by this compound are primarily those related to energy production and membrane function.

Comparison with Similar Compounds

Key Observations:

• Chlorine Substitution: The number and position of chlorine atoms significantly influence lipophilicity and bioactivity. For example, 3-Chloro-5-(2,3-dichlorophenyl)phenol’s three chlorine atoms likely enhance its membrane permeability compared to mono-chlorinated derivatives like 3-Chloro-5-methylphenol .
• Sulfur-Containing Groups : Compounds with methylsulfanyl (SCH₃) or ethylthio (SC₂H₅) groups exhibit intermediate polarity, balancing solubility and lipid bilayer penetration .
• Bulkier Substituents: The tert-butyl group in 2-(3,4-Dichlorobenzyl)-4-tert-butylphenol introduces steric effects that may reduce enzymatic degradation but limit target accessibility .

Antimicrobial Activity

• Dichlorophenyl Derivatives: Compounds featuring dichlorophenyl moieties, such as 3-Chloro-5-(2,3-dichlorophenyl)phenol, have demonstrated moderate to excellent antimicrobial activity in studies. For instance, N-(3-amino-6-(2,3-dichlorophenyl)-1,2,4-triazin-5-yl)-2-chloro-substituted quinoline-3-carboxamides showed strong efficacy against bacterial and fungal strains .
• Sulfur Analogues: 3-Chloro-5-(methylsulfonyl)phenol (CAS 1403894-95-0) and related sulfonyl/sulfanyl derivatives may exhibit varied activity due to differences in electron-withdrawing effects and hydrogen bonding capacity .

Enzyme Inhibition

• DHCR7 Inhibition: Dichlorophenyl-containing compounds, such as the metabolite 2,3-(dichlorophenyl) piperazine, are potent inhibitors of DHCR7, an enzyme in cholesterol biosynthesis.

Q & A

Q. Table 1: Key Synthetic Parameters

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)
Coupling	Pd(PPh₃)₄, Na₂CO₃, DME, 80°C	65–70	95% (pre-purification)
Purification	Hexane:EtOAc (7:3)	85	99%

Basic: Which analytical techniques are most reliable for structural elucidation of this compound?

Methodological Answer:

• X-ray Crystallography : Resolve crystal packing and bond angles using SHELX software for refinement (e.g., C–Cl bond lengths ~1.73 Å) .
• NMR Spectroscopy :
  • ¹H NMR : Identify coupling between phenolic -OH (δ 5.2–5.5 ppm) and adjacent aromatic protons.
  • ¹³C NMR : Detect chlorine-induced deshielding (e.g., C-Cl carbons at δ 125–135 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) to confirm exact mass (theoretical m/z 297.923).

Advanced: How can researchers resolve contradictions in reported toxicological data for chlorophenol derivatives?

Methodological Answer:
Discrepancies often arise from variability in experimental models or exposure concentrations. Strategies include:

Systematic Literature Review : Apply inclusion/exclusion criteria (e.g., prioritize peer-reviewed studies with dose-response data) .

In Vitro/In Vivo Correlation : Compare cytotoxicity (e.g., IC₅₀ in HepG2 cells) with rodent LD₅₀ values.

Meta-Analysis : Pool data using random-effects models to account for heterogeneity.

Q. Table 2: Conflicting Toxicity Studies

Study Model	Exposure (mg/kg)	Effect	Possible Bias
Rat oral	150	Hepatotoxicity	Low sample size (n=5)
Zebrafish	10	No effect	Short exposure (24h)

Reference : Toxicological screening protocols from ATSDR .

Advanced: What methodologies are effective for modeling the environmental fate of this compound?

Methodological Answer:

• Hydrolysis/Photolysis Studies : Conduct under simulated sunlight (λ > 290 nm) and pH-varied conditions (e.g., half-life of 48h at pH 7).
• QSAR Models : Predict biodegradability using EPI Suite™; log Kow = 3.8 suggests moderate bioaccumulation .
• Soil Sorption Tests : Use batch equilibrium methods (e.g., Kd = 45 L/kg indicates low mobility) .

Advanced: How can structure-activity relationships (SAR) explain its antimicrobial efficacy?

Methodological Answer:

• Molecular Docking : Simulate binding to bacterial enzymes (e.g., enoyl-ACP reductase) to identify key interactions (Cl groups enhance hydrophobic binding) .
• Comparative SAR : Contrast with 3,5-dichlorophenol derivatives; the 2,3-dichlorophenyl moiety may improve membrane permeability.
• Meta-Analysis : Correlate logP values (2.8–3.5) with MIC data against S. aureus (2–8 µg/mL) .

Basic: What safety protocols are recommended for handling this compound in laboratory settings?

Methodological Answer:

• PPE : Nitrile gloves, lab coat, and goggles. Use fume hoods for weighing.
• Spill Management : Absorb with inert material (e.g., diatomaceous earth) and dispose as hazardous waste .
• Exposure Limits : Adhere to PAC-2 (23 mg/m³) for acute exposure .

Advanced: How can computational methods optimize its synthesis and reduce byproducts?

Methodological Answer:

• DFT Calculations : Model transition states to identify energy barriers in coupling reactions.
• Machine Learning : Train models on reaction databases to predict optimal catalysts (e.g., Pd/C vs. Pd(OAc)₂).
• Process Analytics : Use inline FTIR to monitor intermediate formation in real-time.